Cas no 8016-38-4 (FEMA 2771)

• Product Name: FEMA 2771
• CAS No: 8016-38-4
• MF: C₂₇H₂₈F₃N₅O₃
• MW: 527.538136482239
• CID: 48058
• PubChem ID: 90279258
• Update Time: 2025-04-18

FEMA 2771 Chemical and Physical Properties

Names and Identifiers

• FEMA 2771
• nerolibigaradeoil,tunisian
• nerolioil,tunisian
• Oils,neroli
• Orangeblossomoil
• Orangeflowerconcrete
• CITRUS AURANTIUM
• SWEET ORANGE OIL
• NEROLI
• Neroli oil, Morocco
• Orange essential oil
• Orange essential oil​​
• US10517858, Example 63 (Diastereoisomer 2)
• SCHEMBL15872607
• 1381930-10-4
• 8016-38-4

• Inchi： 1S/C27H28F3N5O3/c1-13-11-35(12-21(31)27(13,2)38)25-14-6-9-20(36)23(14)32-10-19(25)34-26(37)18-8-7-17(30)24(33-18)22-15(28)4-3-5-16(22)29/h3-5,7-8,10,13,20-21,36,38H,6,9,11-12,31H2,1-2H3,(H,34,37)
• InChI Key： MPJKOTQQZQIJEJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(NC2=CN=C3C(CCC3=C2N2CC(C(C)(C(C)C2)O)N)O)=O)=NC=1C1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 527.21442426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Color/Form: Light yellow or amber clear liquid with light blue fluorescence. It soon turns orange red when exposed to light. It has strong floral, citrus and light fragrance, with a slight bitter taste.
• Density: 0.868 g/mL at 25 °C(lit.)
• Boiling Point: 163 °C(lit.)
• Flash Point: 70 °C
• Refractive Index: n20/D 1.47(lit.)
• PSA: 52.32
• Solubility: Soluble in ethanol.
• FEMA: 2771 | NEROLI BIGARDE OIL (CITRUS AURANTIUM L.)

FEMA 2771 Security Information

• RTECS：QQ0960000

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